96-22-0

3-Pentanone

In Stock

• CAS RN:
• 96-22-0

• Formula:
• C5H10O
  CH3CH2COCH2CH3
  C5H10O

• InChI:
• InChI=1S/C5H10O/c1-3-5(6)4-2/h3-4H2,1-2H3

• InChIKey:
• FDPIMTJIUBPUKL-UHFFFAOYSA-N

• 3-Pentanone is a volatile alcohol that is reported to occur in amaranthus, guava, and roasted coffee.
  Diethyl ketone appears as a clear colorless liquid with an acetone-like odor. Flash point 55°F. Less dense than water. Vapors heavier than air.
  Pentan-3-one is a pentanone that is pentane carrying an oxo group at position 3. It has been isolated from Triatoma brasiliensis and Triatoma infestans. It has a role as an animal metabolite.
  

5-Methyl-1H-pyrazole-3-carboxylic acid

In Stock

• CAS RN:
• 696-22-0

• Formula:
• C5H6N2O2

• InChI:
• InChI=1S/C5H6N2O2/c1-3-2-4(5(8)9)7-6-3/h2H,1H3,(H,6,7)(H,8,9)

• InChIKey:
• WSMQKESQZFQMFW-UHFFFAOYSA-N

• 5-methyl-pyrazole-3-carboxylic acid is a memebr of the class of pyrazoles that is 1H-pyrazole with methyl and carboxylic acid group substituents at positions 5 and 3 respectively. It has a role as a metabolite. It is a member of pyrazoles and a monocarboxylic acid. It derives from a hydride of a 1H-pyrazole.

(2-Amino-4,5-dimethoxyphenyl)(phenyl)methanone

In Stock

• CAS RN:
• 39996-22-0

• Formula:
• C15H15NO3

• InChI:
• InChI=1S/C15H15NO3/c1-18-13-8-11(12(16)9-14(13)19-2)15(17)10-6-4-3-5-7-10/h3-9H,16H2,1-2H3

• InChIKey:
• WNMYELHTHAILAM-UHFFFAOYSA-N

• (2-Amino-4,5-dimethoxyphenyl)(phenyl)methanone is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.289. The purity is usually 95%.

Quino[2,3-b]acridine-7,14-dione, 5,6,12,13-tetrahydro-2,9-dimethyl-

• CAS RN:
• 13796-22-0

• Formula:
• C22H18N2O2

• InChI:
• InChI=1S/C22H18N2O2/c1-11-3-5-17-13(7-11)21(25)15-9-20-16(10-19(15)23-17)22(26)14-8-12(2)4-6-18(14)24-20/h3-8H,9-10H2,1-2H3,(H,23,25)(H,24,26)

• InChIKey:
• XZDLFPWBCHSYFJ-UHFFFAOYSA-N

• Quino[2,3-b]acridine-7,14-dione, 5,6,12,13-tetrahydro-2,9-dimethyl- is a useful research compound. Its molecular formula is C22H18N2O2 and its molecular weight is 342.4 g/mol. The purity is usually 95%.

(3e)-1-Phenyl-3-(phenylimino)butan-1-one

In Stock

• CAS RN:
• 39196-22-0

• Formula:
• C16H15NO

• InChI:
• InChI=1S/C16H15NO/c1-13(17-15-10-6-3-7-11-15)12-16(18)14-8-4-2-5-9-14/h2-11H,12H2,1H3

• InChIKey:
• OUILAXKWRISQKY-UHFFFAOYSA-N

• (3e)-1-Phenyl-3-(phenylimino)butan-1-one is a useful research compound. Its molecular formula is C16H15NO and its molecular weight is 237.3 g/mol. The purity is usually 95%.

Cobaltous potassium sulfate

Usually In Stock

• CAS RN:
• 13596-22-0

• Formula:
• CoK2O8S2

• InChI:
• InChI=1S/Co.2K.2H2O4S/c;;;2*1-5(2,3)4/h;;;2*(H2,1,2,3,4)/q+2;2*+1;;/p-4

• InChIKey:
• NRCFFPOQRUJEOG-UHFFFAOYSA-J

• Cobaltous potassium sulfate is a useful research compound. Its molecular formula is CoK2O8S2 and its molecular weight is 329.26 g/mol. The purity is usually 95%.

5-Phenyl-2-(1H-pyrrol-1-yl)-3-furonitrile

In Stock

• CAS RN:
• 220696-22-0

• Formula:
• C15H10N2O

• InChI:
• InChI=1S/C15H10N2O/c16-11-13-10-14(12-6-2-1-3-7-12)18-15(13)17-8-4-5-9-17/h1-10H

• InChIKey:
• DHRZFQAQKZPEEW-UHFFFAOYSA-N

• 5-Phenyl-2-(1H-pyrrol-1-yl)-3-furonitrile is a useful research compound. Its molecular formula is C15H10N2O and its molecular weight is 234.258. The purity is usually 95%.

N-[4-(difluoromethoxy)phenyl]-2-methylpiperidine-1-carbothioamide

In Stock

• CAS RN:
• 398996-22-0

• Formula:
• C14H18F2N2OS

• InChI:
• InChI=1S/C14H18F2N2OS/c1-10-4-2-3-9-18(10)14(20)17-11-5-7-12(8-6-11)19-13(15)16/h5-8,10,13H,2-4,9H2,1H3,(H,17,20)

• InChIKey:
• FDFBXCXQVDAQQD-UHFFFAOYSA-N

• N-[4-(difluoromethoxy)phenyl]-2-methylpiperidine-1-carbothioamide is a useful research compound. Its molecular formula is C14H18F2N2OS and its molecular weight is 300.37. The purity is usually 95%.

N-(2-(6-((2-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872996-22-0

• Formula:
• C22H20ClN5O2S

• InChI:
• InChI=1S/C22H20ClN5O2S/c1-30-17-8-6-15(7-9-17)22(29)24-13-12-20-26-25-19-10-11-21(27-28(19)20)31-14-16-4-2-3-5-18(16)23/h2-11H,12-14H2,1H3,(H,24,29)

• InChIKey:
• FEUQEMCLUNDFJE-UHFFFAOYSA-N

• N-(2-(6-((2-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C22H20ClN5O2S and its molecular weight is 453.95. The purity is usually 95%.

(S,S)-4,6-Bis(4-isopropyl-2-oxazolin-2-yl)-m-xylene

In Stock

• CAS RN:
• 929896-22-0

• Formula:
• C20H28N2O2

• InChI:
• InChI=1S/C20H28N2O2/c1-11(2)17-9-23-19(21-17)15-8-16(14(6)7-13(15)5)20-22-18(10-24-20)12(3)4/h7-8,11-12,17-18H,9-10H2,1-6H3/t17-,18-/m1/s1

• InChIKey:
• WRIRILQZUGPIMT-QZTJIDSGSA-N

• (S,S)-4,6-Bis(4-isopropyl-2-oxazolin-2-yl)-m-xylene is a useful research compound. Its molecular formula is C20H28N2O2 and its molecular weight is 328.4 g/mol. The purity is usually 95%.

Methyl 4-chloro-6-nitroquinoline-2-carboxylate

Usually In Stock

• CAS RN:
• 259196-22-0

• Formula:
• C11H7ClN2O4

• InChI:
• InChI=1S/C11H7ClN2O4/c1-18-11(15)10-5-8(12)7-4-6(14(16)17)2-3-9(7)13-10/h2-5H,1H3

• InChIKey:
• MLNZGLXWSKPMPQ-UHFFFAOYSA-N

• Methyl 4-chloro-6-nitroquinoline-2-carboxylate is a useful research compound. Its molecular formula is C11H7ClN2O4 and its molecular weight is 266.64 g/mol. The purity is usually 95%.

(1S)-1-(2,5-dibromophenyl)ethan-1-ol

In Stock

• CAS RN:
• 2227896-22-0

• Formula:
• C8H8Br2O

• (1S)-1-(2,5-dibromophenyl)ethan-1-ol is a useful research compound. Its molecular formula is C8H8Br2O and its molecular weight is 280. The purity is usually 95%.

5-cyclopropyl-N-(2,5-dimethoxyphenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxamide

In Stock

• CAS RN:
• 1019096-22-0

• Formula:
• C19H23N3O5S

• InChI:
• InChI=1S/C19H23N3O5S/c1-26-14-5-6-18(27-2)15(9-14)20-19(23)16-10-17(12-3-4-12)22(21-16)13-7-8-28(24,25)11-13/h5-6,9-10,12-13H,3-4,7-8,11H2,1-2H3,(H,20,23)

• InChIKey:
• RTBNGSAYWWXWPU-UHFFFAOYSA-N

• 5-cyclopropyl-N-(2,5-dimethoxyphenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C19H23N3O5S and its molecular weight is 405.47. The purity is usually 95%.

5-formyl-4-methyl-1H-indole-2-carbonitrile

In Stock

• CAS RN:
• 1857296-22-0

• Formula:
• C11H8N2O

• InChI:
• InChI=1S/C11H8N2O/c1-7-8(6-14)2-3-11-10(7)4-9(5-12)13-11/h2-4,6,13H,1H3

• InChIKey:
• WXKSWTXSZDGHGT-UHFFFAOYSA-N

• 5-formyl-4-methyl-1H-indole-2-carbonitrile is a useful research compound. Its molecular formula is C11H8N2O and its molecular weight is 184.19. The purity is usually 95%.

(6-Phenyl-2-azaspiro[3.3]heptan-2-yl)-(4-pyrrolidin-1-ylsulfonylphenyl)methanone

Usually In Stock

• CAS RN:
• 2379996-22-0

• Formula:
• C23H26N2O3S

• InChI:
• InChI=1S/C23H26N2O3S/c26-22(19-8-10-21(11-9-19)29(27,28)25-12-4-5-13-25)24-16-23(17-24)14-20(15-23)18-6-2-1-3-7-18/h1-3,6-11,20H,4-5,12-17H2

• InChIKey:
• ZWXKIQNFSPKDDB-UHFFFAOYSA-N

• (6-Phenyl-2-azaspiro[3.3]heptan-2-yl)-(4-pyrrolidin-1-ylsulfonylphenyl)methanone is a useful research compound. Its molecular formula is C23H26N2O3S and its molecular weight is 410.53. The purity is usually 95%.

(3R,4S)-3,4-Dimethoxypiperidine-4-carboxylic acid;hydrochloride

In Stock

• CAS RN:
• 2418596-22-0

• Formula:
• C8H16ClNO4

• InChI:
• InChI=1S/C8H15NO4.ClH/c1-12-6-5-9-4-3-8(6,13-2)7(10)11;/h6,9H,3-5H2,1-2H3,(H,10,11);1H/t6-,8+;/m1./s1

• InChIKey:
• JTMVXEDFLJXQKE-HNJRQZNRSA-N

• (3R,4S)-3,4-Dimethoxypiperidine-4-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO4 and its molecular weight is 225.67. The purity is usually 95%.